3-(2-Chloro-4-fluorophenoxy)piperidine
Overview
Description
“3-(2-Chloro-4-fluorophenoxy)piperidine” is a chemical compound with the molecular formula C11H13ClFNO . It has a molecular weight of 229.68 . This compound is used for research purposes .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C11H13ClFNO/c12-8-3-4-11(10(13)6-8)15-9-2-1-5-14-7-9/h3-4,6,9,14H,1-2,5,7H2 . The SMILES string is C1CC(CNC1)OC2=C(C=C(C=C2)F)Cl .
Scientific Research Applications
Synthesis and Medicinal Chemistry
Synthesis of Neuroleptic Agents : A study by Nakatsuka et al. (1981) outlined the synthesis of a neuroleptic agent using a related compound for use in metabolic studies, highlighting the compound's utility in the development of drugs that impact the central nervous system (Nakatsuka, Kawahara, & Yoshitake, 1981).
Protoporphyrinogen IX Oxidase Inhibitors : Research by Li et al. (2005) identified trifluoromethyl-substituted compounds, including structures similar to 3-(2-Chloro-4-fluorophenoxy)piperidine, as inhibitors of protoporphyrinogen IX oxidase, a key enzyme in the biosynthesis of heme and chlorophyll. This suggests applications in developing herbicides or treatments for porphyria (Li et al., 2005).
Selective Serotonin Reuptake Inhibitors (SSRIs) : Dorsey et al. (2004) synthesized 2-(4-fluorophenoxy)-2-phenyl-ethyl piperazines, a category including similar compounds, as selective serotonin reuptake inhibitors (SSRIs). This research points towards the development of antidepressants with potentially improved adverse reaction profiles, such as reduced sexual dysfunction (Dorsey, Miranda, Cozzi, & Pinney, 2004).
Material Science and Chemistry
- Copolymerization with Styrene : Whelpley et al. (2022) explored the synthesis and copolymerization of phenoxy ring-substituted isopropyl phenylcyanoacrylates with styrene, revealing the potential of such compounds, including those similar to this compound, in the creation of novel polymeric materials (Whelpley, Zepeda, Schjerven, & Rocus, 2022).
Environmental Science
- Corrosion Inhibition on Iron : Kaya et al. (2016) conducted quantum chemical and molecular dynamic simulation studies on piperidine derivatives, similar to the compound , to evaluate their effectiveness as corrosion inhibitors on iron. The findings suggest applications in protecting metal surfaces and structures from corrosion, enhancing their longevity and durability (Kaya, Guo, Kaya, Tüzün, Obot, Touir, & Islam, 2016).
Safety and Hazards
The safety information available indicates that “3-(2-Chloro-4-fluorophenoxy)piperidine” may be harmful to aquatic life with long-lasting effects . It’s classified as Aquatic Acute 1 and Aquatic Chronic 1 . The safety pictograms include GHS09, and the hazard statements include H410 . The precautionary statements include P273, P391, and P501 .
Properties
IUPAC Name |
3-(2-chloro-4-fluorophenoxy)piperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClFNO/c12-10-6-8(13)3-4-11(10)15-9-2-1-5-14-7-9/h3-4,6,9,14H,1-2,5,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RXOAMMSCBMWHSC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)OC2=C(C=C(C=C2)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00663018 |
Source
|
| Record name | 3-(2-Chloro-4-fluorophenoxy)piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00663018 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
946680-99-5 |
Source
|
| Record name | 3-(2-Chloro-4-fluorophenoxy)piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00663018 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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